(1,1-Dimethylprop-2-ynyloxy)acetic acid methyl ester
Cat. No. B8534064
M. Wt: 156.18 g/mol
InChI Key: NAMMZQHTZNMORF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06642222B2
Procedure details
A mechanically stirred suspension of sodium hydride (10.0 g, 0.25 mol) in THF (170 mL) at 0° C. under N2 gas was treated dropwise with a solution of 2-methyl-3-butyn-2-ol (29.1 mL, 0.30 mol) in THF (70 mL). After stirring at 0° C. for 1 hour, the reaction mixture was treated at 0° C. with a solution of methyl bromoacetate (35.5 mL, 0.38 mol) in THF (100 mL). After stirring at ambient temperature overnight, the reaction mixture was quenched into 1M HCl (300 mL) and extracted with ethyl acetate (3×300 mL). The organic layers were combined, dried over Na2SO4, and concentrated to half the volume. The residue was distilled by vacuum distillation (bp. 118-120° C./20 mmHg) to provide the title compound (10.0 g).
Name
Identifiers
|
REACTION_CXSMILES
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[H-].[Na+].[CH3:3][C:4]([OH:8])([C:6]#[CH:7])[CH3:5].Br[CH2:10][C:11]([O:13][CH3:14])=[O:12]>C1COCC1>[CH3:14][O:13][C:11](=[O:12])[CH2:10][O:8][C:4]([CH3:5])([CH3:3])[C:6]#[CH:7] |f:0.1|
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Inputs
Step One
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Name
|
|
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Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Na+]
|
|
Name
|
|
|
Quantity
|
170 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Two
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Name
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|
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Quantity
|
29.1 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)(C#C)O
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|
Name
|
|
|
Quantity
|
70 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
|
Step Three
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Name
|
|
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Quantity
|
35.5 mL
|
|
Type
|
reactant
|
|
Smiles
|
BrCC(=O)OC
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|
Name
|
|
|
Quantity
|
100 mL
|
|
Type
|
solvent
|
|
Smiles
|
C1CCOC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
|
|
Setpoint
|
0 °C
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Stirring
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Type
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CUSTOM
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|
Details
|
After stirring at 0° C. for 1 hour
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|
Rate
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UNSPECIFIED
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RPM
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0
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Other
|
Conditions are dynamic
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1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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|
Details
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After stirring at ambient temperature overnight
|
|
Duration
|
8 (± 8) h
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CUSTOM
|
Type
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CUSTOM
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|
Details
|
the reaction mixture was quenched into 1M HCl (300 mL)
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EXTRACTION
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Type
|
EXTRACTION
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|
Details
|
extracted with ethyl acetate (3×300 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over Na2SO4
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
concentrated to half the volume
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DISTILLATION
|
Type
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DISTILLATION
|
|
Details
|
The residue was distilled by vacuum distillation (bp. 118-120° C./20 mmHg)
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(COC(C#C)(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 10 g | |
| YIELD: CALCULATEDPERCENTYIELD | 21.3% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
